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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682

Essential Safety and Handling Guide for Dixylyl
Disulfide

Disclaimer: A specific Safety Data Sheet (SDS) for Dixylyl disulfide (CAS No. 27080-90-6) is
not readily available. The following guidance is based on the safety protocols for structurally
similar disulfide compounds. It is imperative to handle this chemical with caution and to conduct
a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Dixylyl disulfide. Adherence to these procedures is
critical for ensuring laboratory safety.

Immediate Safety Information

Dixylyl disulfide is anticipated to be a yellow liquid and, like other disulfide compounds, may
possess a strong, unpleasant odor.[1] Based on data from similar compounds, it should be
treated as potentially hazardous. Key hazards include skin irritation, serious eye irritation, and
possible respiratory irritation.[2][3] Ingestion may be toxic.[4]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment is mandatory
when handling Dixylyl disulfide:
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PPE Category Specification Rationale

) Protects against splashes that
] Chemical safety goggles or a )
Eye Protection can cause serious eye

face shield. o
irritation.[2][4]

] Chemical-resistant gloves Prevents skin contact, which
Hand Protection o o
(e.g., Nitrile rubber). can cause irritation.[3]
] A lab coat or chemical- Protects against contamination
Body Protection ) )
resistant apron. of personal clothing.

Required when there is a risk
A NIOSH/MSHA or European )
) ) of generating aerosols or
Respiratory Protection Standard EN 149 approved ] o
) vapors, or if working in a poorly
respirator. ]
ventilated area.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

Quantitative Data

Specific occupational exposure limits for Dixylyl disulfide have not been established. The
following data for a related disulfide compound is provided for context.

Compound Metric Value Species
Diallyl Disulfide LD50 Oral 260 mg/kg Rat
Diallyl Disulfide LD50 Dermal 3.6 g/kg Rat

This data is for a related compound and should be used for illustrative purposes only. The
toxicological properties of Dixylyl disulfide have not been thoroughly investigated.

Operational Plan: Handling Dixylyl Disulfide

A systematic approach is crucial for the safe handling of this compound.

Step 1: Preparation and Engineering Controls
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o Ventilation: All work with Dixylyl disulfide must be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

o Gather Materials: Ensure all necessary equipment, including PPE, spill containment
materials (such as absorbent pads), and waste containers, are assembled before handling
the chemical.

o Review Safety Information: Before starting, review this guide and any other available safety
information. Ensure you are familiar with the location and operation of safety equipment.

Step 2: Chemical Handling

o Don PPE: Put on all required personal protective equipment as specified in the table above.

» Dispensing: Carefully dispense the required amount of Dixylyl disulfide, avoiding splashes or
the generation of aerosols.

e Avoid Inhalation and Contact: Do not breathe vapors. Avoid all direct contact with the skin
and eyes.[2]

o Keep Containers Closed: When not in use, ensure the container is tightly sealed to prevent
the release of vapors.[2]

Step 3: Post-Handling

o Decontamination: Thoroughly clean the work area after use.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[3]

o Storage: Store Dixylyl disulfide in a tightly closed container in a cool, dry, and well-ventilated
area, away from heat and sources of ignition.

Disposal Plan

Proper disposal is a critical safety and environmental responsibility.

Step 1: Waste Segregation
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o Dedicated Waste Container: All waste contaminated with Dixylyl disulfide, including unused
product, contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials,
must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

» No Mixing: Do not mix Dixylyl disulfide waste with other waste streams.

Step 2: Waste Disposal

o Follow Regulations: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[2]

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company.

o Container Handling: Handle uncleaned, empty containers as you would the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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